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Compound of Interest

Compound Name: Alkali Blue G
CAS No.: 58569-23-6
Cat. No.: B1211852
Get Quote

Executive Summary & Nomenclature Analysis

Alkali Blue G belongs to the triphenylmethane dye class, specifically within the sulfonated
rosaniline derivatives. In technical literature, the nomenclature for "Alkali Blue" variants (6B, 4B,
G) is often conflated due to historical trade naming conventions.

For the purpose of high-precision research and drug development, Alkali Blue G is distinct
from the more common "Alkali Blue 6B" (C.1.[1] Acid Blue 110/119).[2] The "G" designation
typically denotes a gelb (yellowish) or greenish undertone compared to the reddish-blue of the
6B variant, often resulting from differences in methylation or the specific isomeric positioning of
the sulfonate group.[1]

Core Chemical Identity
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Parameter Specification
Primary CAS Number 58569-23-6
Alkali Blue 4B (acid form); C.I.[1][3] Pigment
Synonyms ) )
Blue 19; Acid Blue 119 (variant)
2-[[4-[(4-amino-3-methylphenyl)-(4-
Chemical Name anilinophenyl)methylidene]cyclohexa-2,5-dien-1-
ylidene]amino]benzenesulfonic acid
Molecular Formula C32H27N303S
Molecular Weight 533.64 g/mol
Exact Mass 533.177 Da

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Critical Note on Industrial Variants: Researchers may encounter "Alkali Blue G" referring to C.1.
Pigment Blue 18 (CAS 1324-77-2) in ink formulations.[4] Always verify the CAS number on the
Certificate of Analysis (CoA) to distinguish between the analytical grade dye (CAS 58569-23-6)

and industrial pigment grades.[1]

Physicochemical Properties & Stability

Understanding the physical behavior of Alkali Blue G is prerequisite to its application in
histology and pH sensing.

Solubility Profile

Alkali Blue G is a zwitterionic sulfonated dye. Its solubility is heavily dependent on solvent
polarity and pH.

e Water: Low solubility (due to internal zwitterion salt formation).[1]
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o Ethanol: Soluble (forms a deep blue solution).[1]
e Methanol: Soluble.[1][5]

o Xylene/Toluene: Insoluble.[1]

Spectral Characteristics

The dye exhibits halochromism, a property where its absorption spectrum shifts in response to
pH changes.

e ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

(Ethanol): ~595-605 nm.

e Transition Range: pH 11.5 (Blue-Violet) ngcontent-ng-c1352109670="" _nghost-ng-
€1270319359="" class="inline ng-star-inserted">

pH 13.0 (Pink/Reddish).

e Mechanism: At high pH, the central carbon of the triphenylmethane structure undergoes
nucleophilic attack by hydroxide ions, disrupting the conjugated ngcontent-ng-
€1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-system (carbinol base formation).

Structural Visualization & Synthesis Logic

The synthesis and structural integrity of Alkali Blue G rely on the sulfonation of phenylated
rosaniline. The following diagram illustrates the structural logic and the pH-dependent transition
mechanism.

+ OH- (pH > 11.5)

i q Nucleophilic Attack i
Aniline / Rosaniline Phenylation Sulfonation Isolation Alkaléilsu ;;é@?&%zorm) at Central Carbon, > (CoCI:rrlzlsns[;IRBezsdeish)
Precursors (Introduction of N-phenyl) (H2S04) (Blue/Violet) +H+ Conjugation Broken
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Figure 1: Synthesis pathway and pH-dependent halochromic transition of Alkali Blue G.[1]

Analytical & Experimental Applications
Protocol: Preparation of Alkali Blue G Indicator Solution

Context: Used for non-aqueous titrations or high-alkalinity determinations where
phenolphthalein may be unstable or indistinct.[1]

Reagents:
o Alkali Blue G (CAS 58569-23-6)[1][3]
o Ethanol (96% or Absolute), analytical grade.

Methodology:

Weighing: Accurately weigh 0.1 g of Alkali Blue G.
» Dissolution: Transfer to a volumetric flask containing 100 mL of Ethanol.

 Activation (Optional): Mild heating (40°C) may speed up dissolution.[1] Sonicate if necessary
to break pigment aggregates.

« Filtration: Filter through a 0.45 um PTFE membrane if the solution is used for HPLC or
spectral analysis to remove insoluble isomers.

o Storage: Store in amber glass bottles. Stability is >6 months at room temperature.

Protocol: Biological Staining (Elastic Fibers)

Alkali Blue G can be used as a substitute for other triphenylmethane dyes in staining protocols
for connective tissue.[1]
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Figure 2: Histological workflow for connective tissue staining using Alkali Blue G.[1]

Safety & Handling (SDS Summary)

While Alkali Blue G is generally considered low toxicity compared to benzidine-based dyes,

standard precautions for organic dyes apply.[1]
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+ Hazard Statements: H319 (Causes serious eye irritation), H335 (May cause respiratory
irritation).[1]

+ PPE: Nitrile gloves, safety goggles, and lab coat.

e Disposal: Dispose of as hazardous organic chemical waste.[1] Do not release into municipal
sewage due to high tinctorial strength and potential aquatic persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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